Cas no 7150-72-3 (tert-butyl N-ethenylcarbamate)

• Product Name: tert-butyl N-ethenylcarbamate
• CAS No: 7150-72-3
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• MDL: MFCD00081075
• CID: 862681
• PubChem ID: 251740
• Update Time: 2025-05-19

tert-butyl N-ethenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl vinylcarbamate
• carbamic acid, vinyl-, tert-butyl ester
• tert-butyl N-ethenylcarbamate
• Carbamic acid, ethenyl-, 1,1-dimethylethyl ester
• N-vinyl-carbamic acid tert-butyl ester
• NSC72468
• N-vinyl t-butylcarbamate
• Tert.-butyl N-vinylcarbamate
• Vinyl(tert-butoxycarbonyl)amine
• TERT-BUTYL N-VINYLCARBAMATE
• RW2946
• AB03077
• AK110392
• AB0026398
• W8053
• N-?Et
• AMY18467
• tert-Butylvinylcarbamate
• SY008526
• J-524824
• AKOS006348497
• 7150-72-3
• 2-HYDROXY-4,4,6-TRIMETHOXYCHALCONE
• DS-4613
• SJDWKAHMQWSMPV-UHFFFAOYSA-N
• SCHEMBL1140993
• 28497-66-7
• EN300-177460
• N-?Ethenyl-carbamic acid 1,?1-?dimethylethyl ester
• CS-W019074
• DTXSID90291021
• N-Boc-vinylamine
• MFCD00081075
• FT-0727917
• A50062
• NSC-72468
• DB-074444

• MDL： MFCD00081075
• Inchi： 1S/C7H13NO2/c1-5-8-6(9)10-7(2,3)4/h5H,1H2,2-4H3,(H,8,9)
• InChI Key： SJDWKAHMQWSMPV-UHFFFAOYSA-N
• SMILES： O(C(NC=C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 143.09500
• Monoisotopic Mass: 143.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3
• XLogP3: 1.4

Experimental Properties

• Density: 0.944
• Boiling Point: 169.4°C at 760 mmHg
• Flash Point: 56.3°C
• Refractive Index: 1.435
• PSA: 38.33000
• LogP: 2.04550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on tert-butyl N-ethenylcarbamate

Introduction to tert-butyl N-ethenylcarbamate (CAS No. 7150-72-3)

Tert-butyl N-ethenylcarbamate, identified by the chemical compound code CAS No. 7150-72-3, is a significant intermediate in the realm of organic synthesis and pharmaceutical chemistry. This compound, characterized by its tert-butyl and ethenylcarbamate functional groups, has garnered attention due to its versatile applications in the development of fine chemicals and biologically active molecules. The unique structural attributes of tert-butyl N-ethenylcarbamate make it a valuable building block for synthesizing more complex molecules, particularly in the context of drug discovery and agrochemical formulations.

The CAS No. 7150-72-3 designation provides a unique identifier for this chemical, ensuring precise classification and communication within the scientific community. This standardized numbering system is essential for regulatory compliance, literature referencing, and industrial applications, where accuracy is paramount. The tert-butyl N-ethenylcarbamate structure incorporates a carbamate moiety linked to an ethenyl group, which can participate in various chemical reactions such as nucleophilic additions, eliminations, and condensations. These reactivities are leveraged in synthetic pathways to construct more intricate molecular frameworks.

In recent years, advancements in synthetic methodologies have highlighted the utility of tert-butyl N-ethenylcarbamate in the preparation of heterocyclic compounds and pharmacophores. For instance, studies have demonstrated its role in constructing pyrrole derivatives, which are prevalent in medicinal chemistry due to their biological activity. The tert-butyl group provides steric hindrance, influencing the reactivity and selectivity of subsequent transformations, making it a strategic choice for modulating molecular properties.

Moreover, the ethenylcarbamate moiety can serve as a precursor for introducing amine functionalities into a molecule through hydrolysis or reduction reactions. This capability is particularly relevant in the synthesis of peptidomimetics and enzyme inhibitors, where specific amino acid sequences or modifications are critical for biological efficacy. The versatility of tert-butyl N-ethenylcarbamate as a synthetic intermediate has been further underscored by its application in cross-coupling reactions, such as Suzuki-Miyaura couplings, which are pivotal in constructing biaryl structures found in numerous therapeutic agents.

Recent research has also explored the potential of tert-butyl N-ethenylcarbamate in polymer chemistry and material science. Its incorporation into polymer backbones can impart unique properties such as enhanced thermal stability or biodegradability. For example, polycarbonates derived from ethenylcarbamate monomers exhibit favorable mechanical strength and resistance to environmental degradation, making them suitable for applications ranging from packaging materials to biomedical implants.

The industrial production of tert-butyl N-ethenylcarbamate (CAS No. 7150-72-3) typically involves multi-step synthetic routes starting from readily available precursors like tert-butanol and ethylene oxide. Optimization of these processes is crucial for achieving high yields and purity levels required for pharmaceutical applications. Catalytic methods have been increasingly employed to streamline these syntheses while minimizing byproduct formation.

In conclusion, tert-butyl N-ethenylcarbamate represents a cornerstone compound in modern synthetic chemistry. Its structural features enable diverse transformations that are indispensable for constructing complex molecules with biological relevance. As research continues to uncover new methodologies and applications, the importance of this intermediate will likely grow further, solidifying its role as a key component in both academic laboratories and industrial settings.